Ethyl beta-methoxy-beta-(2-chloro-5-nitrophenylimino)propionate

• Molecular Formula: C12H13ClN2O5
• Molecular Weight: 300.69 g/mol
• IUPAC Name: ethyl 3-(2-chloro-5-nitrophenyl)imino-3-methoxypropanoate
• InChI: InChI=1S/C12H13ClN2O5/c1-3-20-12(16)7-11(19-2)14-10-6-8(15(17)18)4-5-9(10)13/h4-6H,3,7H2,1-2H3
• InChI Key: NYFNIJQXKPTJDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=NC1=C(C=CC(=C1)[N+](=O)[O-])Cl)OC

Description

Ethyl beta-methoxy-beta-(2-chloro-5-nitrophenylimino)propionate is a useful research compound. Its molecular formula is C12H13ClN2O5 and its molecular weight is 300.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask equipped with stirrer and condenser are charged: 156.0 g (0.8 mole of ethyl-3-iminopropionate hydrochloride. 103.0 g (0.6 mole 2- chloro-5-nitroaniline, and 500 ml reagent grade methanol (anhydrous). The resulting mixture is stirred at room temperature (ca. 20° C.) for 20 hours, whereupon it is heated to reflux for one hour while being concentrated to a pot temperature of 100° C. while distilling off methanol at atmospheric pressure, cooled to room temperature, and ammonium chloride filtered off. The resulting salt is washed well with 200 ml of methanol (water free) and the filtrate cooled. The product is filtered to yield 84.6 g (47%), and recrystallized from isopropanol-heptane (50/50 by volume), to yield a product having a melting point of 60-62° C.